Cas no 338957-47-4 (2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one)

2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one is a structurally complex heterocyclic compound featuring a quinazolinone core with dichloro and dimethylphenyl substituents, as well as a benzylsulfanylmethyl side chain. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its dichloro and dimethylphenyl groups enhance steric and electronic properties, which may improve binding affinity in medicinal chemistry applications. The benzylsulfanylmethyl moiety offers additional versatility for further functionalization. The compound’s well-defined structure and synthetic accessibility make it a valuable candidate for research in drug discovery and chemical biology.
2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one structure
338957-47-4 structure
Product Name:2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one
CAS No:338957-47-4
MF:C24H20Cl2N2OS
MW:455.399402618408
CID:6786936
PubChem ID:3802409
Update Time:2025-05-30

2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • AKOS005094967
    • 5K-588S
    • 2-(benzylsulfanylmethyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4-one
    • Oprea1_092997
    • 2-[(benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-4(3H)-quinazolinone
    • 2-[(benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one
    • 338957-47-4
    • 2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one
    • Inchi: 1S/C24H20Cl2N2OS/c1-15-7-6-8-16(2)23(15)28-21(14-30-13-17-9-4-3-5-10-17)27-22-19(24(28)29)11-18(25)12-20(22)26/h3-12H,13-14H2,1-2H3
    • InChI Key: RISLFYISEGUMJT-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2=C1N=C(CSCC1C=CC=CC=1)N(C2=O)C1C(C)=CC=CC=1C)Cl

Computed Properties

  • Exact Mass: 454.0673398g/mol
  • Monoisotopic Mass: 454.0673398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 58Ų

2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-1mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
1mg
¥428.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-2mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
2mg
¥578.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-5mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
5mg
¥529.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-10mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
10mg
¥924.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-20mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
20mg
¥1210.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-25mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
25mg
¥1323.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-50mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
50mg
¥1430.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1630131-100mg
2-((Benzylthio)methyl)-6,8-dichloro-3-(2,6-dimethylphenyl)quinazolin-4(3H)-one
338957-47-4 98%
100mg
¥1901.00 2024-05-18

Additional information on 2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one

Research Briefing on 2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one (CAS: 338957-47-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one (CAS: 338957-47-4) as a promising scaffold for drug development. This compound, characterized by its unique quinazolinone core and substituted phenyl groups, has garnered attention due to its potential pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one involves a multi-step process, starting with the condensation of 2-amino-6,8-dichlorobenzoic acid with 2,6-dimethylphenyl isocyanate, followed by cyclization and subsequent functionalization with benzylsulfanyl groups. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the dichloro and dimethylphenyl substitutions, are believed to contribute to its bioactivity by enhancing binding affinity to target proteins.

In vitro and in vivo studies have demonstrated that 2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one exhibits potent inhibitory effects against a range of bacterial and fungal pathogens. Mechanistic investigations suggest that the compound disrupts microbial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. Additionally, preliminary data indicate potential anticancer activity, with the compound showing selective cytotoxicity against certain cancer cell lines, possibly through the inhibition of protein kinases or DNA topoisomerases.

Further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles, including its absorption, distribution, metabolism, and excretion (ADME) properties. Current efforts are also focused on structural modifications to enhance its therapeutic index and reduce potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its clinical potential, with early-stage preclinical trials showing promising results.

In conclusion, 2-[(Benzylsulfanyl)methyl]-6,8-dichloro-3-(2,6-dimethylphenyl)-3,4-dihydroquinazolin-4-one represents a valuable lead compound in the search for novel therapeutics. Its multifaceted bioactivity and synthetic accessibility make it a compelling candidate for further development. Future research should prioritize comprehensive toxicity studies and the identification of precise molecular targets to accelerate its transition from the bench to the bedside.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd